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Compound of Interest

Compound Name: Aniline-13C6

Cat. No.: B144447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

application of Aniline-13C6. Designed for professionals in research and drug development,

this document summarizes critical safety data, details experimental protocols, and visualizes

key workflows and metabolic pathways to ensure safe and effective use of this isotopically

labeled compound.

Safety Data and Hazard Information
Aniline-13C6, while a crucial tool in metabolic research, is a hazardous substance requiring

strict adherence to safety protocols. The following tables summarize the key quantitative safety

and physical data.

Table 1: GHS Hazard Classification and Statements
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.

Carcinogenicity 2
H351: Suspected of causing

cancer.

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (Blood) through

prolonged or repeated

exposure.

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from multiple Safety Data Sheets.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula ¹³C₆H₅NH₂

Molecular Weight 99.08 g/mol

Appearance Colorless to yellowish or brownish oily liquid

Odor Musty, fishy odor

Melting Point -6 °C

Boiling Point 184 °C

Flash Point 70 °C (158 °F) - closed cup

Density 1.087 g/mL at 25 °C

Solubility
Slightly soluble in water; miscible with most

organic solvents.

Data sourced from multiple Safety Data Sheets and chemical databases.

Table 3: Exposure Limits
Agency Limit Value Notes

OSHA (PEL) 8-hour TWA 5 ppm (19 mg/m³) Skin notation

ACGIH (TLV) 8-hour TWA 2 ppm (7.6 mg/m³) Skin notation

NIOSH (REL) Up to 10-hour TWA

Reduce exposure to

lowest feasible

concentration

Potential occupational

carcinogen

IDLH

Immediately

Dangerous to Life or

Health

100 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health. Data

sourced from OSHA, ACGIH, and NIOSH.
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Safe Handling and Storage
Proper handling and storage of Aniline-13C6 are paramount to ensure the safety of laboratory

personnel.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with Aniline-13C6 must be conducted in a properly functioning chemical

fume hood or a glove box.

Eye Protection: Wear tight-fitting safety goggles and/or a full-face shield.

Skin Protection: Wear impervious protective clothing, including a lab coat, apron, or

coveralls. Gloves are mandatory; butyl rubber or Viton gloves are recommended for

prolonged contact. Nitrile gloves may be suitable for short-term use but should be checked

for compatibility.

Respiratory Protection: If working outside of a fume hood or in case of insufficient ventilation,

a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.

Storage Requirements
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Keep containers tightly closed and properly labeled.

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and bases.

Protect from moisture and light.

Spill and Emergency Procedures
Small Spills: In case of a small spill, trained personnel wearing appropriate PPE can absorb

the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). The
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contaminated material should be collected in a sealed container for hazardous waste

disposal.

Large Spills: For large spills, evacuate the area immediately and contact emergency

services.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Caption: Safe handling workflow for Aniline-13C6.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b144447?utm_src=pdf-body-img
https://www.benchchem.com/product/b144447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Aniline-13C6 is primarily used as an internal standard in quantitative analysis and as a tracer

in metabolic studies. Below is a representative protocol for its use as an internal standard in the

quantification of aniline in a biological matrix by LC-MS/MS.

Protocol: Quantification of Aniline in Urine using
Aniline-13C6 as an Internal Standard by LC-MS/MS
This protocol is based on methodologies for the analysis of small molecules in biological fluids.

1. Materials and Reagents:

Aniline (unlabeled standard)

Aniline-13C6 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)

Urine samples (control and study samples)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Standard and Internal Standard Solutions:

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve aniline and Aniline-13C6
in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of working standard solutions of unlabeled

aniline by serial dilution of the primary stock solution with methanol:water (1:1, v/v).
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Internal Standard Working Solution (e.g., 1 µg/mL): Dilute the Aniline-13C6 primary stock

solution with methanol:water (1:1, v/v).

3. Sample Preparation:

Thaw urine samples to room temperature and vortex to mix.

To 1 mL of each urine sample (including calibration standards and quality controls prepared

in control urine), add a fixed amount of the Aniline-13C6 internal standard working solution.

Perform a solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

Condition the SPE cartridge with methanol followed by deionized water. Load the sample,

wash with a weak organic solvent, and elute the aniline and Aniline-13C6 with a stronger

organic solvent (e.g., acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate aniline from matrix components.

Flow Rate: e.g., 0.3 mL/min.

Injection Volume: e.g., 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Aniline: Determine the precursor ion (e.g., m/z 94) and a suitable product ion.

Aniline-13C6: Determine the precursor ion (e.g., m/z 100) and a corresponding product

ion.

Optimize MS parameters (e.g., collision energy, cone voltage) for maximum signal

intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of aniline to Aniline-13C6
against the concentration of the aniline standards.

Determine the concentration of aniline in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Metabolic Pathway of Aniline
In humans, aniline undergoes extensive metabolism primarily in the liver. A study involving the

oral administration of isotope-labeled aniline to human volunteers identified several key

metabolites.[1][2][3] The major metabolic pathway involves N-acetylation and hydroxylation,

followed by conjugation for excretion.[1][2][3]

The primary metabolite is N-acetyl-4-aminophenol (acetaminophen), which is formed after

enzymatic hydrolysis of its glucuronide and sulfate conjugates.[1][2][3] This indicates that

aniline is first hydroxylated to 4-aminophenol, which is then N-acetylated. Another significant

metabolite is the mercapturic acid conjugate of N-acetyl-4-aminophenol.[1][2][3] Minor

metabolites include acetanilide and free aniline.[1][2][3]
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Caption: Major metabolic pathways of aniline in humans.
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This guide is intended to provide a comprehensive overview for the safe and effective use of

Aniline-13C6. Always refer to the most current Safety Data Sheet provided by the

manufacturer and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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